
Molecular formula and accurate molecular
weight of Clobetasone Butyrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Clobetasone Butyrate

Cat. No.: B1669189 Get Quote

Technical Data Sheet: Clobetasone Butyrate
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the fundamental molecular properties of

Clobetasone Butyrate, a potent synthetic glucocorticoid. The accurate determination of its

molecular formula and weight is critical for a wide range of applications in research and

pharmaceutical development, including analytical method development, dosage form design,

and metabolic pathway analysis.

Core Molecular Information
The essential molecular identifiers for Clobetasone Butyrate are presented below. This data is

foundational for all subsequent chemical and biological investigations.

Parameter Value

Molecular Formula C₂₆H₃₂ClFO₅[1][2][3][4][5]

Accurate Molecular Weight 478.1922300 Da

Average Molecular Weight 478.98 g/mol

Note on Molecular Weight: The accurate molecular weight (monoisotopic mass) is crucial for

high-resolution mass spectrometry, enabling precise identification of the compound. The
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average molecular weight is typically used for stoichiometric calculations in synthetic chemistry

and formulation development.

Logical Relationship of Molecular Properties
The molecular formula of a compound dictates its molecular weight. Understanding this

relationship is fundamental to chemical characterization. The following diagram illustrates this

basic but critical concept.
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Caption: Relationship between Molecular Formula and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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